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An In-depth Technical Guide to the Core Properties of N-Methyl-4-methoxyphenethylamine

Introduction

N-Methyl-4-methoxyphenethylamine is a substituted phenethylamine derivative. The
phenethylamine class of organic compounds features a phenyl ring connected to an amino
group via a two-carbon sidechain.[1] This structural backbone is shared by a wide array of
neuroactive compounds, including endogenous neurotransmitters like dopamine and
norepinephrine, as well as various psychoactive drugs.[1] These substances can elicit a range
of pharmacological effects, including stimulant, hallucinogenic, and entactogenic responses,
primarily by modulating monoamine neurotransmitter systems.[1]

This guide provides a detailed overview of the fundamental properties of N-Methyl-4-
methoxyphenethylamine, synthesized from available scientific literature and chemical
databases. Given the limited direct research on this specific molecule, this document will also
draw logical inferences from closely related and more extensively studied analogues, such as
4-methoxyphenethylamine (4-MPEA) and para-methoxymethamphetamine (PMMA), to present
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a comprehensive, albeit partially hypothesized, profile. This guide is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical and Physical Properties

N-Methyl-4-methoxyphenethylamine is structurally characterized by a phenethylamine core
with a methoxy group substituted at the fourth position of the phenyl ring and a methyl group
attached to the amine.[2] This compound is also referred to as 4-Methoxy-N-
methylbenzeneethanamine.[2]

Property Value Source

2-(4-methoxyphenyl)-N-
IUPAC Name ) [2]
methylethanamine

4-Methoxy-N-

methylbenzeneethanamine, N-
Synonyms (p- [2]

Methoxyphenethyl)methylamin

e

CAS Number 4091-50-3 [2]
Molecular Formula C10H15NO [2]
Molecular Weight 165.23 g/mol [2]

Clear colourless oil to off-white
Appearance ] ] [3]
low-melting solid

Storage Temperature 2-8°C (Refrigerator) [3]

A related compound, 4-methoxyphenethylamine (4-MPEA), which lacks the N-methyl group, is
a liquid with a density of 1.031 g/mL at 20 °C and a boiling point of 138-140 °C at 20 mmHg.[4]

Caption: Chemical structure of N-Methyl-4-methoxyphenethylamine.

Synthesis
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While specific, detailed synthetic procedures for N-Methyl-4-methoxyphenethylamine are not
extensively published in peer-reviewed literature, a plausible and common method for its
preparation is through the reductive amination of 4-methoxyphenylacetaldehyde with
methylamine. An alternative approach involves the N-methylation of 4-methoxyphenethylamine.
A multi-step synthesis for the precursor 4-methoxyphenethylamine has been described in
patent literature, starting from metoxybenzene.[5]

A generalized workflow for the synthesis of N-alkylated phenethylamines often follows the
principles of the Eschweiler-Clarke reaction, which involves the methylation of a primary or
secondary amine using excess formic acid and formaldehyde.[6]

Experimental Protocol: Hypothetical Synthesis via
Reductive Amination

» Reaction Setup: In a round-bottom flask, dissolve 4-methoxyphenylacetaldehyde in a
suitable solvent such as methanol.

e Amine Addition: Add a solution of methylamine in methanol to the flask.

¢ Imine Formation: Stir the mixture at room temperature to facilitate the formation of the
corresponding imine intermediate.

¢ Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as
sodium borohydride, portion-wise.

¢ Quenching: After the reaction is complete, as monitored by a technique like Thin Layer
Chromatography (TLC), quench the reaction by the slow addition of water.

o Extraction: Extract the product into an organic solvent like ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure to yield the crude product. Further
purification can be achieved by vacuum distillation or column chromatography.
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Caption: Generalized workflow for the synthesis of N-Methyl-4-methoxyphenethylamine.
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Hypothesized Pharmacology and Mechanism of
Action

Direct pharmacological studies on N-Methyl-4-methoxyphenethylamine are scarce. However,
its mechanism of action can be inferred from its structural similarity to other psychoactive
phenethylamines. It is likely to act as a modulator of monoamine neurotransmitter systems,
specifically those involving serotonin, dopamine, and norepinephrine.[1]

The related compound, 4-MPEA, is known to act as a serotonin and norepinephrine releasing
agent in vitro.[7] Another close analogue, para-methoxymethamphetamine (PMMA), is a
serotonin-norepinephrine releasing agent (SNRA) and a potent monoamine oxidase A (MAO-A)
inhibitor.[8] Given these precedents, N-Methyl-4-methoxyphenethylamine may function as a
monoamine releasing agent and/or a reuptake inhibitor at the synaptic cleft.
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Caption: Hypothesized mechanism of action at a monoaminergic synapse.

Hypothesized Metabolism and Toxicology

The metabolic fate of N-Methyl-4-methoxyphenethylamine has not been formally reported.
However, drawing parallels with PMMA, it is likely metabolized in the liver by the cytochrome
P450 (CYP) enzyme system, with CYP2D6 potentially playing a significant role.[9]

Potential metabolic pathways could include:

e N-demethylation: to form 4-methoxyphenethylamine (4-MPEA).

o O-demethylation: of the methoxy group to produce a phenolic metabolite.
o Hydroxylation: of the phenyl ring.

The metabolism of PMMA is known to produce active metabolites such as para-
methoxyamphetamine (PMA) and 4-hydroxymethamphetamine (OH-MA).[9] It is plausible that
the metabolism of N-Methyl-4-methoxyphenethylamine could also yield psychoactive or toxic
byproducts. The toxicity of PMMA is a significant concern, often leading to hyperthermia and
serotonin syndrome, especially when mistaken for MDMA.[8][10] Therefore, N-Methyl-4-
methoxyphenethylamine should be handled with extreme caution, assuming a similar potential
for toxicity.
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Caption: Hypothesized metabolic pathways of N-Methyl-4-methoxyphenethylamine.

Analytical Methodology

The detection and quantification of N-Methyl-4-methoxyphenethylamine in biological or seized
materials would likely employ standard analytical techniques used for amphetamine-type
substances. Gas chromatography coupled with mass spectrometry (GC-MS) is a common
method for the identification of phenethylamines.[11][12] Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) offers high sensitivity and selectivity for the analysis of such
compounds in complex matrices like urine or blood.[13]

Experimental Protocol: General GC-MS Analysis

o Sample Preparation: For a solid sample, dissolve a small amount in a suitable organic
solvent like methanol. For biological samples, a liquid-liquid or solid-phase extraction is
typically required to isolate the analyte and remove interfering substances.

» Derivatization (Optional): To improve chromatographic properties and mass spectral
fragmentation, the analyte can be derivatized.

« Injection: Inject a small volume of the prepared sample into the GC-MS instrument.

o Chromatographic Separation: The sample is vaporized and separated based on its
components' boiling points and interactions with the capillary column.

e Mass Spectrometry: As the components elute from the column, they are ionized (e.g., by
electron impact) and fragmented. The mass spectrometer then separates the fragments
based on their mass-to-charge ratio, producing a unique mass spectrum.

« |dentification: The retention time and mass spectrum of the analyte are compared to a known
reference standard for positive identification.
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Caption: General workflow for the analytical identification of N-Methyl-4-
methoxyphenethylamine.
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Legal Status and Safety

The legal status of N-Methyl-4-methoxyphenethylamine is not explicitly defined in many
jurisdictions. However, due to its structural similarity to controlled substances, it may be
considered a controlled substance analogue in countries with such legislation, like the United
States. Related compounds such as para-methoxyamphetamine (PMA) and para-
methoxymethamphetamine (PMMA) are classified as Schedule | controlled substances in the
US.[10][14]

Safety Precautions:

e Due to the unknown toxicological profile and the known dangers of related compounds, N-
Methyl-4-methoxyphenethylamine should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[15]

e Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation.[15]

 In case of accidental exposure, it is crucial to seek immediate medical attention.[15] The
material is presumed to be corrosive and destructive to tissues of the mucous membranes
and upper respiratory tract.[15]

Conclusion

N-Methyl-4-methoxyphenethylamine remains a compound with a limited body of direct scientific
research. Its basic chemical and physical properties are documented, but its pharmacological,
metabolic, and toxicological profiles are largely inferred from its structural relationship to other
phenethylamines. The high toxicity associated with the closely related compound PMMA
warrants a high degree of caution when handling and studying N-Methyl-4-
methoxyphenethylamine. Further research is necessary to fully elucidate the properties and
potential risks of this substance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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